Cas no 2228384-49-2 (5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2228384-49-2
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• CID: 6276718
• PubChem ID: 165850565
• Update Time: 2025-06-08

5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• 2228384-49-2
• EN300-1940140
• 5-[4-chloro-3-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine

• Inchi： 1S/C10H6ClF3N2O/c11-7-2-1-5(3-6(7)10(12,13)14)9-8(15)4-16-17-9/h1-4H,15H2
• InChI Key： FNUIEJHAJBVTCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C=NO2)N)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 262.0120750g/mol
• Monoisotopic Mass: 262.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine

Comprehensive Overview of 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228384-49-2)

The compound 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228384-49-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The growing interest in heterocyclic compounds like this one aligns with the broader trend of targeting novel molecular scaffolds for therapeutic innovation.

One of the key reasons behind the popularity of 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is its versatility in medicinal chemistry. The presence of the 1,2-oxazole ring, combined with the trifluoromethyl group, enhances its binding affinity to biological targets. This has led to its investigation in the context of cancer research, where such compounds are often evaluated for their ability to modulate signaling pathways. Additionally, the chloro substituent contributes to the compound's stability, making it a reliable building block for further derivatization.

In recent years, the demand for fluorinated compounds has surged, driven by their unique physicochemical properties. The trifluoromethyl group in 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is particularly noteworthy, as it often improves metabolic stability and membrane permeability—two critical factors in drug design. This aligns with the current focus on bioavailability optimization in pharmaceutical development. Researchers are also exploring its potential in agrochemicals, where fluorinated compounds are known to enhance pesticidal activity.

The synthesis of 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and efficiency. These methods are part of the broader shift toward green chemistry, which emphasizes reducing waste and energy consumption. As sustainability becomes a priority in chemical manufacturing, such innovations are likely to gain further traction.

From a commercial perspective, 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 2228384-49-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's niche applications mean that it is primarily of interest to academic and industrial researchers working on high-value chemical intermediates. As the field of precision medicine expands, the demand for such tailored molecules is expected to grow.

In conclusion, 5-4-chloro-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine represents a fascinating example of how heterocyclic chemistry continues to drive innovation in life sciences. Its structural complexity and functional diversity make it a promising candidate for further exploration. Whether in drug discovery or agrochemical development, this compound exemplifies the intersection of molecular design and practical application. As research progresses, its potential to address unmet needs in various industries will undoubtedly become clearer.